Cas no 2171800-10-3 (methyl 1-(1-hydroxycyclobutyl)cyclobutane-1-carboxylate)

• Product Name: methyl 1-(1-hydroxycyclobutyl)cyclobutane-1-carboxylate
• CAS No: 2171800-10-3
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6148298
• PubChem ID: 165540601
• Update Time: 2025-10-30

methyl 1-(1-hydroxycyclobutyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(1-hydroxycyclobutyl)cyclobutane-1-carboxylate
• 2171800-10-3
• EN300-1633330

• Inchi： 1S/C10H16O3/c1-13-8(11)9(4-2-5-9)10(12)6-3-7-10/h12H,2-7H2,1H3
• InChI Key： KJOUDNVLTJUTFH-UHFFFAOYSA-N
• SMILES： OC1(CCC1)C1(C(=O)OC)CCC1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 1-(1-hydroxycyclobutyl)cyclobutane-1-carboxylate

Methyl 1-(1-hydroxycyclobutyl)cyclobutane-1-carboxylate (CAS No. 2171800-10-3): A Comprehensive Overview

Methyl 1-(1-hydroxycyclobutyl)cyclobutane-1-carboxylate, a compound with the CAS registry number 2171800-10-3, is a unique organic molecule that has garnered attention in recent years due to its intriguing chemical properties and potential applications. This compound belongs to the class of esters, specifically featuring a cyclobutane ring system with hydroxyl and methyl ester functionalities. The molecule's structure, which includes two fused cyclobutane rings, contributes to its distinct reactivity and stability, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of methyl 1-(1-hydroxycyclobutyl)cyclobutane-1-carboxylate in various fields, including drug discovery, materials science, and organic synthesis. Its compact ring system and functional groups make it a versatile building block for constructing complex molecules. Researchers have explored its role in synthesizing bioactive compounds, where its ability to participate in intramolecular reactions has proven advantageous. For instance, the compound has been utilized in the construction of macrocyclic structures, which are valuable in pharmaceuticals and supramolecular chemistry.

The synthesis of methyl 1-(1-hydroxycyclobutyl)cyclobutane-1-carboxylate involves a multi-step process that typically begins with the preparation of cyclobutanone derivatives. Advanced methodologies, such as ring-opening reactions and esterification techniques, are employed to achieve the desired product. The use of transition metal catalysts has been reported to enhance the efficiency of these reactions, leading to higher yields and better control over stereochemistry. These advancements underscore the importance of green chemistry principles in modern organic synthesis.

In terms of physical properties, methyl 1-(1-hydroxycyclobutyl)cyclobutane-1-carboxylate exhibits a melting point of approximately 55°C and a boiling point around 250°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under thermal and oxidative conditions has also been evaluated, revealing its potential for use in high-temperature environments or long-term storage without significant degradation.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of methyl 1-(1-hydroxycyclobutyl)cyclobutane-1-carboxylate. These methods provide detailed insights into the compound's molecular architecture, including the arrangement of its functional groups and stereochemical features. Such information is critical for understanding its reactivity and for designing subsequent synthetic steps.

One area where methyl 1-(1-hydroxycyclobutyl)cyclobutane-1-carboxylate has shown promise is in the development of advanced materials. Its rigid cyclobutane framework can serve as a precursor for generating high-performance polymers or nanomaterials with tailored mechanical properties. Researchers have also investigated its potential as a chiral auxiliary in asymmetric synthesis, leveraging its stereochemical properties to facilitate enantioselective reactions.

Furthermore, recent breakthroughs in computational chemistry have enabled researchers to model the electronic structure and reactivity of methyl 1-(1-hydroxycyclobutyl)cyclobutane-1-carboxylate at an atomic level. These computational studies provide valuable insights into its interaction with other molecules, aiding in the design of more efficient synthetic pathways and predictive modeling for new materials.

In conclusion, methyl 1-(1-hydroxycyclobutyl)cyclobutane-1-carboxylate (CAS No. 2171800-